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Compound of Interest

Compound Name: Suchilactone

Cat. No.: B14859368 Get Quote

Suchilactone: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Suchilactone, a naturally occurring lignan, has garnered significant interest within the scientific

community for its potential therapeutic applications. This technical guide provides an in-depth

overview of the chemical structure, physicochemical properties, and biological activities of

suchilactone. Notably, this document details its mechanism of action as an inhibitor of the

protein tyrosine phosphatase SHP2, a critical node in oncogenic signaling pathways.

Experimental protocols for key biological assays are provided, and relevant signaling pathways

are visualized to facilitate a deeper understanding of its molecular interactions.

Chemical Structure and Physicochemical Properties
Suchilactone is a dibenzylbutyrolactone lignan with a complex stereochemistry. Its systematic

IUPAC name is (3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-[(3,4-

dimethoxyphenyl)methyl]oxolan-2-one.

Table 1: Chemical Identifiers for Suchilactone
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Identifier Value

IUPAC Name
(3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-

[(3,4-dimethoxyphenyl)methyl]oxolan-2-one[1]

Molecular Formula C₂₁H₂₀O₆[1]

SMILES
COC1=C(C=C(C=C1)C[C@H]\2COC(=O)/C2=C

/C3=CC4=C(C=C3)OCO4)OC[1]

CAS Number 50816-74-5[1]

Table 2: Physicochemical Properties of Suchilactone

Property Value Source

Molecular Weight 368.38 g/mol [2]

Appearance
Orange-yellow to red-brown

crystals
[2]

Melting Point Data not available

Boiling Point Data not available

Solubility

Good solubility in chloroform,

ethanol, dichloromethane,

ethyl acetate, DMSO, and

acetone.[3] Insoluble in water.

[4]

ChemBK, Sigma-Aldrich

Stability Stable to light and heat.[2] ChemBK

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.[3]
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Suchilactone has been isolated from several plant species, including Melia azedarach,

Monsonia angustifolia, Haplophyllum pedicellatum, Taxus baccata, and Philotheca fitzgeraldii.

[2][3][5]

Experimental Protocol: Isolation from Haplophyllum
pedicellatum
While a specific protocol for the isolation of suchilactone from Haplophyllum pedicellatum is

not detailed in the available literature, a general method for the extraction and isolation of

lignans from this plant can be adapted.

Principle: This method involves solvent extraction of the plant material, followed by

chromatographic separation to isolate the lignan fraction.

Methodology:

Extraction:

Air-dried and powdered aerial parts of Haplophyllum pedicellatum are extracted with

methanol in a Soxhlet apparatus for 48 hours.[6]

The methanol extract is concentrated under reduced pressure.

The resulting residue is suspended in water and partitioned with chloroform.[7]

Fractionation:

The chloroform fraction is concentrated to dryness.

The crude lignan mixture is then subjected to column chromatography on silica gel.

The column is eluted with a gradient of hexane, ethyl acetate, and methanol.[7]

Purification:

Fractions containing suchilactone, as identified by thin-layer chromatography (TLC)

comparison with a standard, are pooled.
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Further purification can be achieved by preparative high-performance liquid

chromatography (HPLC) to yield pure suchilactone.[6]

Chemical Synthesis
A complete total synthesis of suchilactone has not been explicitly detailed in the reviewed

literature. However, general synthetic strategies for dibenzylbutyrolactone lignans can be

applied. These often involve the stereoselective formation of the butyrolactone core and the

subsequent introduction of the substituted benzyl and benzylidene moieties.[2][5][8][9][10]

Biological Activities and Mechanism of Action
Suchilactone exhibits a range of biological activities, including anti-cancer, antioxidant, anti-

inflammatory, and antibacterial properties.

Anti-Cancer Activity: SHP2 Inhibition
The most well-documented activity of suchilactone is its role as an inhibitor of Src homology

region 2 domain-containing phosphatase 2 (SHP2). SHP2 is a non-receptor protein tyrosine

phosphatase that plays a crucial role in the RAS-ERK signaling pathway, which is frequently

hyperactivated in various cancers.

Mechanism of Action:

Suchilactone binds to the SHP2 protein and inhibits its activation, thereby suppressing

downstream signaling.[5] This leads to the inhibition of the ERK pathway, which is involved in

cell proliferation, and the promotion of the apoptosis pathway.[5]

Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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